molecular formula C5H6N2O5S B1490731 2-(1,2-Oxazole-4-sulfonamido)acetic acid CAS No. 1706455-07-3

2-(1,2-Oxazole-4-sulfonamido)acetic acid

Cat. No.: B1490731
CAS No.: 1706455-07-3
M. Wt: 206.18 g/mol
InChI Key: NLNVRTAABHPNEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1,2-Oxazole-4-sulfonamido)acetic acid is a chemical building block of significant interest in medicinal chemistry and drug discovery. Its structure incorporates two privileged motifs: the 1,2-oxazole (isoxazole) ring and a sulfonamidoacetic acid functional group. The 1,2-oxazole scaffold is a doubly unsaturated five-membered heterocycle containing oxygen and nitrogen atoms, widely recognized as a valuable intermediate for the synthesis of new chemical entities . This scaffold is a common feature in compounds with a wide spectrum of biological activities, making it a versatile template for development . The presence of the sulfonamide linkage adjacent to the heterocyclic ring and an acetic acid tail offers multiple sites for synthetic modification, allowing researchers to create diverse libraries of compounds for structure-activity relationship (SAR) studies. This molecule serves as a crucial synthetic intermediate for constructing more complex structures. Its primary research applications include use as a precursor in the synthesis of novel compounds for antimicrobial and anticancer screening, given the established pharmacological importance of oxazole derivatives . Furthermore, it can be utilized in the development of enzyme inhibitors, where the sulfonamide group can act as a key pharmacophore. The acetic acid moiety allows for convenient conjugation to other molecules or solid supports. This product is intended for research purposes as a chemical standard and synthetic intermediate in laboratory settings. It is strictly for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this compound with appropriate safety precautions in a controlled laboratory environment.

Properties

CAS No.

1706455-07-3

Molecular Formula

C5H6N2O5S

Molecular Weight

206.18 g/mol

IUPAC Name

2-(1,2-oxazol-4-ylsulfonylamino)acetic acid

InChI

InChI=1S/C5H6N2O5S/c8-5(9)2-7-13(10,11)4-1-6-12-3-4/h1,3,7H,2H2,(H,8,9)

InChI Key

NLNVRTAABHPNEX-UHFFFAOYSA-N

SMILES

C1=C(C=NO1)S(=O)(=O)NCC(=O)O

Canonical SMILES

C1=C(C=NO1)S(=O)(=O)NCC(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • The oxazole-sulfonamide scaffold distinguishes the target compound from simpler acetic acid derivatives (e.g., ) and more complex peptidomimetics (e.g., ).

Physicochemical Properties

  • Solubility: The acetic acid moiety confers higher aqueous solubility (~50–100 mg/mL at pH 7) compared to non-polar analogs like phenyl-substituted oxazoles. However, solubility is lower than purely aliphatic sulfonamides due to aromatic stacking .
  • Acidity : The carboxylate group (pKa ~2.5) is more acidic than aliphatic amines (pKa ~9–10) in compounds like those in , enabling pH-dependent reactivity.

Structural Characterization

Crystallographic studies of related sulfonamides frequently employ SHELX software (). For example, SHELXL refinements reveal precise bond angles (e.g., S–N–C angles ~110° in sulfonamides), critical for validating the target compound’s conformation .

Preparation Methods

Sulfonation of Oxazole-Acetic Acid Derivative

The sulfonation step involves treating the oxazole-4-acetic acid with chlorosulfonic acid or a chlorosulfonic acid complex under controlled temperature and solvent conditions to introduce the sulfonyl chloride group at the oxazole ring.

Typical Procedure:

Step Reagents & Conditions Description Outcome
1 Oxazole-4-acetic acid, chlorosulfonic acid (ClSO3H) Dropwise addition in an inert solvent (e.g., toluene, dichloroethane) at room temperature, then heating at 70–85 °C for 2–8 hours Formation of oxazole-4-methanesulfonyl chloride intermediate
2 Neutralization with aqueous sodium hydroxide Adjust pH to ~10 to quench excess acid Sulfonate salt formation
3 Removal of water by azeotropic distillation with toluene or acetone Concentration under reduced pressure Concentrated sulfonate salt solution

This process is adapted from the sulfonation methods used for benzisoxazole derivatives, where chlorosulfonic acid acts both as the sulfonating agent and solvent component, ensuring efficient sulfonation while minimizing side reactions such as disulfonation.

Amidation to Form Sulfonamide

The sulfonyl chloride intermediate or its salt is then reacted with ammonia gas or aqueous ammonia under controlled temperature (30–60 °C) to form the sulfonamide bond, yielding 2-(1,2-oxazole-4-sulfonamido)acetic acid.

Step Reagents & Conditions Description Outcome
1 Sulfonyl chloride intermediate, ammonia gas Reaction in organic solvent (e.g., ethyl acetate or toluene) at 30–60 °C Formation of crude sulfonamide
2 Filtration and washing Removal of impurities and residual solvents Crude sulfonamide crystals
3 Recrystallization Using aqueous isopropanol (45–55%) or ethanol mixtures at room temperature Pure sulfonamide crystals with >99% purity

This amidation step is critical and often performed in biphasic systems to improve yield and purity. The use of aqueous ammonia gas allows for efficient conversion while maintaining mild conditions to avoid degradation.

Purification Techniques

Achieving high purity is essential for pharmaceutical applications. The following purification methods are commonly employed:

  • Recrystallization: Preferred solvents include 50% aqueous isopropanol or ethanol, which provide excellent solubility profiles for recrystallization and yield high purity crystals (up to 100% purity reported).
  • Chromatographic methods: Column chromatography, high-performance liquid chromatography (HPLC), or low-pressure chromatography are used for further purification if needed.
  • Azeotropic distillation: Used to remove residual solvents such as toluene or dichloroethane to meet regulatory standards.
Purification Method Solvent/System Typical Yield (%) Notes
Recrystallization 45-55% aqueous isopropanol 90-98 Preferred for final purification
Column Chromatography Silica gel, various eluents Variable For impurity removal
Azeotropic Distillation Toluene-water or acetone-water N/A Removes residual solvents

Alternative Synthetic Approaches

While the classical sulfonation-amidation route is predominant, recent literature on related heterocycles (such as 1,2,4-oxadiazoles) suggests alternative mild conditions for cyclodehydration and sulfonamide formation at room temperature using bases like tetrabutylammonium hydroxide or potassium hydroxide in aprotic solvents (DMSO, DMF). These methods offer high yields (up to 95%) and mild reaction conditions but are more commonly applied to oxadiazole systems rather than oxazole sulfonamides.

Summary Table of Preparation Parameters

Parameter Typical Conditions/Values Comments
Starting material 1,2-Oxazole-4-acetic acid Commercially available or synthesized
Sulfonating agent Chlorosulfonic acid or chlorosulfonic acid:dioxane complex Acts as reagent and solvent
Solvent Toluene, dichloroethane, ethyl acetate Reaction medium for sulfonation
Temperature (sulfonation) 70–85 °C Ensures complete sulfonation
Neutralization agent 25% aqueous sodium hydroxide Quenches excess acid
Amidation reagent Ammonia gas or aqueous ammonia Forms sulfonamide bond
Temperature (amidation) 30–60 °C Mild conditions to avoid decomposition
Purification solvent 45-55% aqueous isopropanol, ethanol Recrystallization for high purity
Product purity >99% (HPLC) Suitable for pharmaceutical use
Yield 85–98% High yield with optimized conditions

Q & A

Q. Optimization Strategies :

  • Vary solvent polarity (DMF vs. THF) to influence reaction kinetics.
  • Use stoichiometric ratios (1:1.2 for nucleophile:electrophile) to minimize byproducts.
  • Monitor reaction progress via TLC or HPLC for intermediate purity .

Table 1 : Common Synthesis Conditions for Oxazole-Acetic Acid Derivatives

Reaction StepReagents/CatalystsConditionsKey Considerations
Oxazole formationKMnO₄, DMF60–80°C, refluxExothermic control; pH 6–8
Sulfonamido couplingNaOH, nucleophilic agentsRT, N₂ atmosphereStoichiometric precision
Acetic acid functionalizationH₂O/EtOH, HCl50°C, pH 7–9Hydrolysis monitoring

Basic: What spectroscopic and chromatographic techniques are essential for characterizing purity and structure?

Q. Methodological Answer :

  • NMR Spectroscopy : 1H/13C NMR confirms proton environments (e.g., oxazole ring protons at δ 8.1–8.3 ppm) and carbon骨架 integrity. Deuterated solvents (DMSO-d₆) are preferred for solubility and signal resolution .
  • X-ray Crystallography : SHELX-based refinement (SHELXL) resolves absolute configuration and hydrogen-bonding networks, requiring high-quality single crystals grown via vapor diffusion .
  • HPLC-MS : Reverse-phase C18 columns (ACN/H₂O gradient) assess purity (>98%) and detect sulfonamide-related impurities .

Table 2 : Analytical Methods for Structural Validation

TechniqueApplicationSensitivity Considerations
1H/13C NMRProton/carbon environment mappingHigh purity (>95%) required
X-ray diffractionAbsolute stereochemistry determinationCrystal size >0.2 mm³ for resolution
HPLC-MSPurity assessment (+ byproduct detection)Column choice impacts retention times

Basic: What safety precautions are critical when handling this compound?

Q. Methodological Answer :

  • PPE : Chemical-impermeable gloves (nitrile), safety goggles, and lab coats to prevent dermal/ocular exposure .
  • Ventilation : Use fume hoods during synthesis to avoid inhalation of vapors/dust.
  • Spill Management : Neutralize acidic residues with sodium bicarbonate; avoid drain contamination .

Advanced: How can researchers resolve contradictions in spectroscopic data (e.g., NMR vs. X-ray)?

Q. Methodological Answer :

  • Cross-Validation : Compare NMR-derived torsion angles with X-ray data. For example, discrepancies in sulfonamide conformation may arise from solution vs. solid-state dynamics .
  • DFT Calculations : Optimize molecular geometry using Gaussian or ORCA to reconcile experimental vs. theoretical NMR shifts .
  • Dynamic NMR : Variable-temperature studies (e.g., –40°C to 80°C) to detect rotational barriers in sulfonamide groups .

Advanced: What computational approaches predict reactivity/stability under experimental conditions?

Q. Methodological Answer :

  • Molecular Dynamics (MD) : Simulate solvation effects (water/DMSO) to assess hydrolytic stability of the oxazole ring.
  • QM/MM Modeling : Study sulfonamide nucleophilicity in enzymatic environments (e.g., binding to serine proteases) .
  • pKa Prediction : Tools like MarvinSketch estimate acidic/basic sites (e.g., acetic acid moiety, pKa ~2.5) to guide pH-sensitive reactions .

Advanced: How to design crystallization trials for high-quality single crystals?

Q. Methodological Answer :

  • Solvent Screening : Test mixed solvents (e.g., EtOH/H₂O, DCM/hexane) for slow evaporation.
  • Temperature Gradients : Use gradient baths (4°C to 40°C) to identify optimal nucleation conditions.
  • SHELX Refinement : Employ TWINABS for data scaling if crystals exhibit twinning .

Advanced: How to elucidate sulfonamide participation in biological interactions?

Q. Methodological Answer :

  • Isothermal Titration Calorimetry (ITC) : Quantify binding affinity (Kd) with target enzymes .
  • Site-Directed Mutagenesis : Modify active-site residues (e.g., Ser195 in proteases) to assess sulfonamide inhibitory mechanisms .
  • Kinetic Studies : Measure kcat/Km changes under varying inhibitor concentrations .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.